4-(2-Aminoethyl)phenyl methanesulfonate

• Molecular Formula: C9H13NO3S
• Molecular Weight: 215.27 g/mol
• IUPAC Name: [4-(2-aminoethyl)phenyl] methanesulfonate
• InChI: InChI=1S/C9H13NO3S/c1-14(11,12)13-9-4-2-8(3-5-9)6-7-10/h2-5H,6-7,10H2,1H3
• InChI Key: VVBYSMLJOLHYMM-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)OC1=CC=C(C=C1)CCN

Description

4-(2-Aminoethyl)phenyl methanesulfonate is a useful research compound. Its molecular formula is C9H13NO3S and its molecular weight is 215.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

4-{2-[(tert-Butoxycarbonyl)amino]ethyl}phenyl methanesulfonate (3.98 g, 12.62 mmol) was dissolved in DCM (12 mL) and TFA (10 mL) and stirred at rt for 4 h. The reaction mixture was concentrated and redissolved in EtOAc, washed with saturated aqueous K2CO3, and the organic phase was dried with Na2SO4, filtered and evaporated affording the title compound (2.71 g, 99.8%). 1H NMR (500 MHz, CD3OD): δ 2.79 (t, 2H), 2.89 (t, 2H), 3.21 (s, 3H), 7.26 (d, 2H), 7.32 (d, 2H); 13C NMR (125 MHz, CD3OD): δ 36.24, 38.34, 42.95, 122.11, 130.19, 139.44, 148.28; Mass Spectrum: M+H+ 216.